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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyloctane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 3-Methyloctane. The information is presented in a structured format to facilitate
easy access and comparison for research, development, and safety applications.

Chemical Identity

3-Methyloctane is a branched-chain alkane, an isomer of nonane. Its fundamental identifiers
are crucial for accurate documentation and procurement in a research and development
setting.
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Identifier Value Source
IUPAC Name 3-methyloctane [1112]
CAS Number 2216-33-3 [1][3][4]
Molecular Formula C9H20 [11[4115]
Molecular Weight 128.26 g/mol [11[4115]
SMILES cccccece(c)ce [1][5]

SEEOMASXHIJCDV-
InChliKey [1][6]
UHFFFAOYSA-N

Synonyms Isononane, Octane, 3-methyl- (11161171

Physicochemical Properties

The physical and chemical properties of 3-Methyloctane are summarized below. These
parameters are essential for understanding its behavior in various experimental and industrial
conditions.

Tabulated Physical Properties
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Property Value Unit Source
Appearance Clear, colorless liquid - [1107]
Boiling Point 144 °C [5][8119]
Melting Point -107.6 to -108 °C [5][10]
Density 0.721 g/mL [5][10]
Vapor Pressure 6.25 - 6.69 mmHg @ 25°C [L131[71[9]
Flash Point 32 °C [819]
Refractive Index 1.4063 - 1.407 n20/D [5181I9]
Solubility in Water 0.8-2.691 mg/L @ 23-25°C [3][8]

o Soluble in Ether,
Solubility in Solvents - [8]
Benzene, Acetone

LogP (Octanol/Water

N o 5.350 (est.) - [3][8]
Partition Coefficient)

Spectroscopic Data

Spectroscopic data is vital for the structural elucidation and identification of 3-Methyloctane.

Spectrum Type Availability Source
13C NMR Available [1]
GC-MS Available [1]
FTIR Available [1]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of standard
chemicals like 3-Methyloctane are well-established and can be found in standard analytical
chemistry textbooks and pharmacopeias. The reported values are typically determined using
techniques such as:
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» Boiling Point: Distillation according to ASTM or similar standardized methods.

« Melting Point: Differential Scanning Calorimetry (DSC) or a standard melting point apparatus.
o Density: Use of a pycnometer or a digital density meter.

o Refractive Index: Measurement using a refractometer.

e Spectroscopy: Standard acquisition parameters on NMR, GC-MS, and FTIR instruments.

Logical Relationships and Workflows

While 3-Methyloctane is not involved in complex biological signaling pathways, its analysis
follows a logical workflow.
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General Analytical Workflow for 3-Methyloctane
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Sample Acquisition

Sample Preparation

(e.g., dilution)

Gas Chromatography-

Mass Spectrometry (GC-MS)
(for identification and purity)

Instrumental Analysis

Y

Nuclear Magnetic Resonance (NMR)
(for structural confirmation)

Fourier-Transform Infrared

Spectroscopy (FTIR)
(for functional group analysis)

Data Processiig & Reporting

Data Analysis |-

Geporting of Properties)

Click to download full resolution via product page

Caption: General Analytical Workflow for 3-Methyloctane.

This diagram illustrates a typical workflow for the analysis of 3-Methyloctane, from sample

handling to instrumental analysis and final reporting of its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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